Cas no 1021091-44-0 (2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

2-[(6-Acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a specialized organic compound featuring a pyridazine core linked to a methyloxazole moiety via a sulfanylacetamide bridge. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for developing enzyme inhibitors or receptor modulators. The acetamide and sulfanyl groups enhance solubility and binding affinity, while the heterocyclic components offer structural diversity for targeted interactions. Its well-defined synthetic pathway allows for precise modifications, making it a valuable intermediate in drug discovery. The compound’s stability and purity profile support its use in high-throughput screening and structure-activity relationship studies.
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide structure
1021091-44-0 structure
Product Name:2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
CAS No:1021091-44-0
MF:C12H13N5O3S
MW:307.328320264816
CID:6368390
PubChem ID:42138963
Update Time:2025-05-27

2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
    • 2-(6-acetamidopyridazin-3-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
    • F5225-0071
    • 2-((6-acetamidopyridazin-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide
    • 1021091-44-0
    • AKOS024500822
    • Inchi: 1S/C12H13N5O3S/c1-7-5-10(17-20-7)14-11(19)6-21-12-4-3-9(15-16-12)13-8(2)18/h3-5H,6H2,1-2H3,(H,13,15,18)(H,14,17,19)
    • InChI Key: LYHLNYMAQNGIJM-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(N=N1)NC(C)=O)CC(NC1C=C(C)ON=1)=O

Computed Properties

  • Exact Mass: 307.07391047g/mol
  • Monoisotopic Mass: 307.07391047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 135Ų

2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5225-0071-2μmol
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
1021091-44-0
2μmol
$57.0 2023-09-10
Life Chemicals
F5225-0071-5μmol
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
1021091-44-0
5μmol
$63.0 2023-09-10
Life Chemicals
F5225-0071-10μmol
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
1021091-44-0
10μmol
$69.0 2023-09-10
Life Chemicals
F5225-0071-20μmol
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
1021091-44-0
20μmol
$79.0 2023-09-10
Life Chemicals
F5225-0071-1mg
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
1021091-44-0
1mg
$54.0 2023-09-10
Life Chemicals
F5225-0071-2mg
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
1021091-44-0
2mg
$59.0 2023-09-10
Life Chemicals
F5225-0071-3mg
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
1021091-44-0
3mg
$63.0 2023-09-10
Life Chemicals
F5225-0071-4mg
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
1021091-44-0
4mg
$66.0 2023-09-10
Life Chemicals
F5225-0071-5mg
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
1021091-44-0
5mg
$69.0 2023-09-10
Life Chemicals
F5225-0071-10mg
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
1021091-44-0
10mg
$79.0 2023-09-10

2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide Related Literature

Additional information on 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide

Recent Advances in the Study of 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS: 1021091-44-0)

The compound 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS: 1021091-44-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine and oxazole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of numerous diseases, including cancer and inflammatory disorders. Preliminary data suggest that 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide exhibits selective inhibition against specific kinase isoforms, which could pave the way for the development of targeted therapies with reduced off-target effects.

In addition to its kinase inhibitory properties, recent research has explored the compound's pharmacokinetic and pharmacodynamic profiles. Studies have demonstrated favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. Advanced computational modeling and structure-activity relationship (SAR) studies have been employed to refine the compound's design, enhancing its binding affinity and selectivity.

Another noteworthy development is the application of 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide in combination therapies. Researchers have investigated its synergistic effects with existing chemotherapeutic agents, revealing enhanced efficacy in overcoming drug resistance mechanisms. These findings highlight the compound's potential as a valuable adjunct in multimodal treatment regimens.

Despite these promising advancements, challenges remain in the clinical translation of this compound. Issues such as toxicity profiles, formulation stability, and scalable synthesis need to be addressed in future studies. Ongoing research aims to optimize these parameters while maintaining the compound's therapeutic benefits.

In conclusion, 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities position it as a promising candidate for further investigation. Continued efforts in understanding its mechanisms and refining its properties will be crucial in realizing its full therapeutic potential.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm